5-Chloromethyl-6-isopropyl-1,3-benzodioxole

• Molecular Formula: C11H13ClO2
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 5-(chloromethyl)-6-propan-2-yl-1,3-benzodioxole
• InChI: InChI=1S/C11H13ClO2/c1-7(2)9-4-11-10(13-6-14-11)3-8(9)5-12/h3-4,7H,5-6H2,1-2H3
• InChI Key: VYUNEQZLPXAEEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1CCl)OCO2

Description

5-Chloromethyl-6-isopropyl-1,3-benzodioxole is a useful research compound. Its molecular formula is C11H13ClO2 and its molecular weight is 212.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture comprising 30 g of 37% formalin, 13 ml of concentrated hydrochloric acid and 100 ml of ethyl acetate was heated to 55° C., while passing hydrochloric acid gas through the mixture. A solution of 7.5 g of 5-isopropyl-1,3-benzodioxole in 20 ml of ethyl acetate was dropwise added to the resulting mixture and the obtained mixture was stirred as such for 2.5 hours and cooled, followed by the addition of benzene. The obtained mixture was washed with water, dried over anhydrous magnesium sulfate and filtered. The filtrate was concentrated to obtain 10.22 g of the title compound as a crude oil.